(E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide

• IUPAC Name: N-(6-methylsulfanyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H21N3O3S3/c1-4-9-21-15-6-5-14(25-2)12-16(15)26-18(21)19-17(22)13-7-10-20(11-8-13)27(3,23)24/h1,5-6,12-13H,7-11H2,2-3H3
• InChI Key: TUSDTVANNQVBOJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N(C(=NC(=O)C3CCN(CC3)S(=O)(=O)C)S2)CC#C
• Molecular Formula: C18H21N3O3S3
• Molecular Weight: 423.6 g/mol

Description

(E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H21N3O3S3 and its molecular weight is 423.56. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Alternative Products

• Alternative products have been obtained in a one-pot cyclocondensation involving compounds similar to (E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide. This highlights its potential role in complex chemical synthesis and the possibility of alternative product formation in specific reactions (Krauze, Vilums, Sīle, & Duburs, 2007).

Pharmacokinetics and Medicinal Chemistry

• The structure of compounds related to (E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide has been studied in the context of pharmacokinetics, especially in relation to anaplastic lymphoma kinase inhibitors. These studies are crucial for understanding how modifications in chemical structures can impact the pharmacological properties of drugs (Teffera et al., 2013).

Synthesis and Biological Activities

• Piperidine-based derivatives, including structures similar to the compound , have been synthesized and evaluated for their anti-arrhythmic activity. This implies potential applications in the development of cardiovascular drugs (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).

• The compound's related derivatives have also been explored for antimalarial and antimicrobial properties, which can contribute significantly to the field of infectious diseases (Fahim & Ismael, 2021).

Anti-bacterial and Anti-viral Properties

• Research has also focused on the synthesis of N-substituted derivatives of compounds similar to (E)-1-(methylsulfonyl)-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)piperidine-4-carboxamide and their anti-bacterial properties, indicating potential applications in antibacterial drug development (Khalid et al., 2016).

• In addition to antibacterial activities, some piperidine-based compounds have shown significant anti-arrhythmic activities, opening avenues for cardiovascular drug research (Vinaya et al., 2009).